Cas no 2005934-68-7 (3-amino-1-(3-tert-butylphenyl)propan-1-ol)

• Product Name: 3-amino-1-(3-tert-butylphenyl)propan-1-ol
• CAS No: 2005934-68-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6153347
• PubChem ID: 70646142
• Update Time: 2025-06-09

3-amino-1-(3-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-tert-butylphenyl)propan-1-ol
• 2005934-68-7
• EN300-1766269
• SCHEMBL12062324

• Inchi： 1S/C13H21NO/c1-13(2,3)11-6-4-5-10(9-11)12(15)7-8-14/h4-6,9,12,15H,7-8,14H2,1-3H3
• InChI Key： PQBGURDSUBUNHR-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-amino-1-(3-tert-butylphenyl)propan-1-ol

Professional Introduction to 3-amino-1-(3-tert-butylphenyl)propan-1-ol (CAS No. 2005934-68-7)

3-amino-1-(3-tert-butylphenyl)propan-1-ol, identified by the chemical abstracts service number 2005934-68-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a primary amine functional group and an aromatic tert-butyl-substituted phenyl ring, exhibits a unique structural framework that positions it as a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and hydroxyl functionalities makes it a versatile building block for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

The compound’s structure, characterized by a propanol backbone connected to a phenyl ring at the first carbon and an amino group at the third carbon, suggests potential applications in drug discovery. The tert-butyl group at the phenyl ring not only enhances steric hindrance but also influences electronic properties, making it a critical factor in determining the compound’s reactivity and interactions with biological targets. Such structural features are often exploited in medicinal chemistry to optimize pharmacokinetic properties, such as solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in designing molecules that can modulate enzyme activity through selective interactions with specific residues. The primary amine group in 3-amino-1-(3-tert-butylphenyl)propan-1-ol provides a nucleophilic site that can engage in hydrogen bonding or coordinate with metal ions, which is particularly relevant for enzymes involved in metabolic pathways. Additionally, the hydroxyl group offers another site for functionalization, allowing chemists to introduce further diversity into the molecular structure.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of small-molecule inhibitors or activators. For instance, researchers have explored derivatives of this compound in the context of targeting kinases and other enzyme families implicated in diseases such as cancer and inflammation. The tert-butyl substituent on the phenyl ring can serve as a handle for further derivatization, enabling the creation of molecules with enhanced binding specificity or improved pharmacological profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. Molecular docking studies have been employed to predict how 3-amino-1-(3-tert-butylphenyl)propan-1-ol might interact with various protein targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by allowing virtual testing of hypotheses before costly wet-lab synthesis.

The synthesis of this compound typically involves multi-step organic transformations, beginning with the installation of the tert-butylphenyl moiety followed by functionalization at the propanol backbone. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing both cost and environmental impact. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic portion of the molecule while maintaining high selectivity.

In academic research circles, 3-amino-1-(3-tert-butylphenyl)propan-1-ol has been employed as a scaffold for exploring novel pharmacophores. Its structural motif has been incorporated into libraries designed for high-throughput screening (HTS), where large numbers of compounds are rapidly tested for biological activity. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) approaches.

The compound’s potential extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in accessing high-quality intermediates like this one to streamline their drug development pipelines. The reliability and scalability of synthetic routes to 3-amino-1-(3-tert-butylphenyl)propan-1-ol make it an attractive candidate for large-scale production under Good Manufacturing Practices (GMP) conditions.

From a chemical biology perspective, understanding how modifications to this core structure influence biological outcomes is crucial. For example, replacing the primary amine with other functional groups can alter binding affinity or metabolic stability without significantly compromising overall activity. Such fine-tuning is essential for developing drugs that exhibit optimal therapeutic windows while minimizing side effects.

The role of 3-amino-1-(3-tert-butylphenyl)propan-1-ol as an intermediate also underscores its importance in teaching and training future chemists. Its synthesis serves as an excellent example of modern organic chemistry techniques, including protective group strategies and regioselective transformations. By studying this compound, students gain hands-on experience with techniques that are directly applicable to industrial research and development.

Looking ahead, continued exploration of derivatives based on CAS No. 2005934-68-7 promises to yield new insights into disease mechanisms and therapeutic strategies. The flexibility offered by its molecular framework allows chemists to experiment with diverse substituents while retaining key pharmacological features. This adaptability ensures that 3-amino-1-(3-tert-butylphenyl)propan-1-ol will remain a relevant and valuable tool in both academic and industrial settings for years to come.